Cas no 2138187-76-3 (N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine)

• Product Name: N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine
• CAS No: 2138187-76-3
• MF: C₁₅H₂₅NOS
• MW: 267.430103063583
• CID: 5753405
• PubChem ID: 165476517
• Update Time: 2025-06-08

N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138187-76-3
• EN300-800615
• N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine

• Inchi： 1S/C15H25NOS/c1-17-11-9-15(6-3-2-4-7-15)8-10-16-14-5-12-18-13-14/h5,12-13,16H,2-4,6-11H2,1H3
• InChI Key： LMMPUBAHMNZIOP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)NCCC1(CCOC)CCCCC1

Computed Properties

• Exact Mass: 267.16568559g/mol
• Monoisotopic Mass: 267.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.5Ų

Additional information on N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine

Professional Introduction to N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine (CAS No. 2138187-76-3)

N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine, a compound with the chemical identifier CAS No. 2138187-76-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential applications in drug development. The synthesis and characterization of this molecule have been refined through meticulous research, leading to its emergence as a promising candidate for further exploration in medicinal chemistry.

The structural framework of N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine is characterized by its intricate combination of a thiophene ring and an ethyl chain substituted with a 2-methoxyethylcyclohexyl group. This particular arrangement imparts distinct physicochemical properties that make it an attractive scaffold for the design of novel therapeutic agents. The presence of the thiophene moiety, known for its role in various bioactive molecules, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been a surge in interest regarding thiophene-based compounds due to their diverse pharmacological activities. These activities range from anti-inflammatory and antioxidant effects to more specialized functions such as antiviral and anticancer properties. The compound N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine is no exception, and its unique structure has positioned it as a subject of intense study within the scientific community.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The flexibility introduced by the cyclohexyl and methoxyethyl substituents allows for conformational diversity, which can be leveraged to optimize binding affinity and selectivity against specific biological targets. This conformational adaptability is particularly valuable in drug design, where achieving high specificity is often critical for therapeutic efficacy and minimizing side effects.

Recent studies have begun to explore the pharmacological profile of N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine, shedding light on its potential applications. For instance, preliminary in vitro assays have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This finding aligns with the growing interest in developing anti-inflammatory agents that target novel mechanisms without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of this compound has been achieved through multi-step organic reactions that showcase the expertise of modern synthetic chemistry. Key steps include the formation of the thiophene ring, followed by functionalization with the appropriate substituents. Each step has been optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in confirming the structural integrity of the final product.

The pharmacokinetic properties of N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}thiophen-3-amine are also under investigation, as these properties are critical determinants of drug efficacy and safety. Studies are being conducted to assess its solubility, stability, and metabolic fate in vitro and in vivo. Understanding these parameters will provide valuable insights into how this compound behaves within biological systems and will guide future modifications aimed at improving its pharmacokinetic profile.

In conclusion, N-{2-[1-(2-methoxyethyl)cyclohexyl]thiophen-3-amine (CAS No. 2138187-76-3) represents a promising avenue for pharmaceutical innovation. Its unique structural features and preliminary pharmacological activities make it a compelling candidate for further development. As research continues to uncover new applications for thiophene-based compounds, this molecule stands out as a testament to the power of synthetic chemistry in driving advancements in drug discovery.